1-(4-bromobenzoyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(4-bromobenzoyl)-N-(4-methoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H21BrN2O3/c1-26-18-8-6-17(7-9-18)22-19(24)14-10-12-23(13-11-14)20(25)15-2-4-16(21)5-3-15/h2-9,14H,10-13H2,1H3,(H,22,24)
• InChI Key: NSIJIVQVSFCBQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C20H21BrN2O3
• Molecular Weight: 417.3 g/mol

Description

1-(4-bromobenzoyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide, also known as BML-210, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BML-210 belongs to the class of piperidinecarboxamide derivatives and has been investigated for its neuroprotective, anti-inflammatory, and anticancer properties.

Mechanism of Action

1-(4-bromobenzoyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide exerts its pharmacological effects by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of pro-inflammatory prostaglandins. By inhibiting COX-2 activity, 1-(4-bromobenzoyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide reduces inflammation and provides neuroprotection. Additionally, 1-(4-bromobenzoyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
1-(4-bromobenzoyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory prostaglandins. 1-(4-bromobenzoyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide has also been shown to provide neuroprotection by reducing oxidative stress and inhibiting the production of pro-inflammatory cytokines. Additionally, 1-(4-bromobenzoyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

1-(4-bromobenzoyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide has several advantages for lab experiments. It is a synthetic compound and can be easily synthesized in large quantities. It has been extensively studied and its pharmacological properties are well characterized. However, 1-(4-bromobenzoyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide also has some limitations. It is a relatively new compound and its long-term effects are not well understood. Additionally, its mechanism of action is not fully elucidated, and further studies are needed to fully understand its pharmacological properties.

Future Directions

There are several future directions for the study of 1-(4-bromobenzoyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide. One potential direction is the investigation of its potential use in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and its pharmacological properties. Finally, the development of more potent derivatives of 1-(4-bromobenzoyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide could lead to the development of new and more effective therapies for a range of diseases.

Scientific Research Applications

1-(4-bromobenzoyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to possess neuroprotective properties and has been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. 1-(4-bromobenzoyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide has also been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as arthritis. Additionally, 1-(4-bromobenzoyl)-N-(4-methoxyphenyl)-4-piperidinecarboxamide has been investigated for its anticancer properties and has been shown to inhibit the growth of cancer cells.